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Compound Focus: 2-(2,6-Diaminohexanoylamino)-3-methylbutanoic acid

CAS No.: 20556-11-0

Cat. No.: S760070

Component Analysis and Context

The table below breaks down the core components of the compound. Understanding these parts is a crucial

first step when data on a novel molecule is scarce.

Component /

. Description and Contextual Information
Attribute

2,6-Diaminohexanoic  This is the systematic chemical name for the amino acid L-Lysine [1] [2]. It is
acid an essential, dibasic amino acid required for protein synthesis and various
physiological processes [1] [3].

3-Methylbutanoic This structure is derived from the amino acid L-Leucine ((S)-2-Amino-4-
acid moiety methylpentanoic acid) [2]. Leucine is a branched-chain amino acid (BCAA)
critical for protein synthesis and muscle metabolism.

Compound Type The full name suggests the molecule is a dipeptide, likely formed from Lysine
and Leucine.
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Proposed Research Workflow for Novel Compounds

For a compound with limited published data, a systematic investigative approach is essential. The following

diagram outlines a potential research pathway to establish its therapeutic profile.

If no data found

Start: Novel Compound
2-(2,6-Diamino...butanoic acid

1. Confirm Structure & Synthesis
(Verify chemical structure
and purity for testing)

:

2. In Vitro Profiling
(Bioactivity screening,
mechanism of action studies,
cell-based assays)

3. Preclinical In Vivo Studies
(Efficacy in disease models,
pharmacokinetics, toxicology)

4. Clinical Trials
(Human safety and efficacy
in phased studies)
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Research Strategies and Alternative Directions
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Given the lack of direct information, here are some strategic approaches to advance your investigation:

¢ Explore Related Compounds: Investigate the biological activities and therapeutic applications of its
component amino acids, L-Lysine and L-Leucine. Research on known peptides containing these
residues may offer valuable clues about potential mechanisms or effects [1].

¢ Patent Literature Search: Novel therapeutic compounds are often first disclosed in patent
applications. A deep search of global patent databases (such as the USPTO, WIPO, or Google
Patents) using the compound's name and structure may reveal proprietary research not yet published
in journals [4].

¢ Review Analytical Techniques: Familiarize yourself with advanced analytical methods used for
characterizing similar molecules. For instance, Hydrophilic Interaction Liquid Chromatography (HILIC)
coupled with mass spectrometry is a powerful technique for separating and analyzing polar
compounds like amino acids and peptides [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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